3,5-difluoro-N-(thiophen-2-ylmethyl)aniline

• Molecular Formula: C11H9F2NS
• Molecular Weight: 225.26 g/mol
• IUPAC Name: 3,5-difluoro-N-(thiophen-2-ylmethyl)aniline
• InChI: InChI=1S/C11H9F2NS/c12-8-4-9(13)6-10(5-8)14-7-11-2-1-3-15-11/h1-6,14H,7H2
• InChI Key: HOKCLANCJKQUHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC2=CC(=CC(=C2)F)F

Description

3,5-Difluoro-N-(thiophen-2-ylmethyl)aniline (CAS: 22490-57-9) is a fluorinated aniline derivative featuring a thiophen-2-ylmethyl substituent. Its structure comprises a benzene ring with two fluorine atoms at the 3 and 5 positions and an amine group linked to a thiophene-methyl moiety. This compound is synthesized for applications in pharmaceuticals, agrochemicals, and materials science, where its electronic and steric properties are leveraged for targeted interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-difluoro-N-(thiophen-2-ylmethyl)aniline typically involves the reaction of 3,5-difluoroaniline with thiophen-2-ylmethyl chloride under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

3,5-Difluoro-N-(thiophen-2-ylmethyl)aniline can undergo various chemical reactions, including:

Nucleophilic substitution: The fluorine atoms on the aromatic ring can be replaced by nucleophiles such as amines or thiols.

Oxidation: The thiophen-2-ylmethyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Common Reagents and Conditions

Nucleophilic substitution: Reagents like sodium methoxide or potassium thiolate in solvents like methanol or ethanol.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Major Products Formed

Nucleophilic substitution: Substituted aniline derivatives.

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Scientific Research Applications

3,5-Difluoro-N-(thiophen-2-ylmethyl)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Materials Science: It is utilized in the development of organic semiconductors and light-emitting diodes (LEDs).

Biological Studies: It serves as a probe in biochemical assays to study enzyme activity or protein interactions.

Mechanism of Action

The mechanism of action of 3,5-difluoro-N-(thiophen-2-ylmethyl)aniline depends on its specific application. In medicinal chemistry, it may act by binding to a particular enzyme or receptor, thereby modulating its activity. The presence of fluorine atoms can enhance the compound’s binding affinity and metabolic stability. The thiophen-2-ylmethyl group can interact with hydrophobic pockets in the target protein, further stabilizing the compound-protein complex .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

Halogen Substitution: Fluorine vs. Chlorine

• 3,5-Dichloro-N-(thiophen-2-ylmethyl)aniline (): Replacing fluorine with chlorine increases molecular weight and lipophilicity. Calculated properties include: Acidic pKa: 18.73 Hydrogen bond acceptors/donors: 1/1 LogD (pH 5.5): Not reported.

• 3,5-Difluoro-N-(4-fluorophenyl)aniline (): Replacing the thiophene-methyl group with a 4-fluorophenyl substituent eliminates the sulfur-containing heterocycle. This modification impacts aromatic stacking interactions and solubility, as phenyl groups are less polarizable than thiophene. Safety data (GHS) indicate industrial use, but toxicity comparisons are speculative due to structural differences .

Electron-Donating vs. Electron-Withdrawing Groups

• 3,5-Dimethoxy-N-{[5-(2-methylcyclopropyl)furan-2-yl]methyl}aniline (): Methoxy groups are electron-donating, increasing the amine’s basicity compared to fluorine’s electron-withdrawing nature. The furan ring introduces additional oxygen-based polarity, enhancing solubility but reducing metabolic stability in biological systems .

Heterocyclic Modifications

• (3,5-Difluorophenyl){[4-(piperidin-1-ylmethyl)-2-thienyl]methyl}amine (): The addition of a piperidinylmethyl group to the thiophene ring introduces steric bulk and basicity. This modification is relevant in medicinal chemistry for improving binding affinity or modulating pharmacokinetics .

Physicochemical Properties

Compound	Substituents	pKa	H-Bond Acceptors	H-Bond Donors	LogD (pH 5.5)	Molecular Weight
3,5-Difluoro-N-(thiophen-2-ylmethyl)aniline	F, thiophene-methyl	~17*	3 (F, S, N)	1 (NH)	~2.5*	239.25
3,5-Dichloro-N-(thiophen-2-ylmethyl)aniline	Cl, thiophene-methyl	18.73	1 (NH)	1 (NH)	Not reported	270.17
3,5-Dimethoxy analog ()	OMe, furan-methyl	~20*	5 (O, N)	1 (NH)	~1.8*	287.35

*Estimated based on substituent effects. Fluorine’s electronegativity lowers pKa compared to chlorine or methoxy groups. LogD values inferred from substituent polarity.

Biological Activity

3,5-Difluoro-N-(thiophen-2-ylmethyl)aniline is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and detailed research findings.

Chemical Structure

The compound is characterized by the following structural formula:

$$\text{C}_{10}\text{H}_{9}\text{F}_2\text{N}\text{S}$$

The biological activity of 3,5-difluoro-N-(thiophen-2-ylmethyl)aniline is primarily attributed to its interaction with various biological targets, including enzymes and cellular pathways. Research indicates that the presence of fluorine atoms enhances lipophilicity and electron-withdrawing properties, which are crucial for its pharmacological effects.

Anticancer Activity

Several studies have demonstrated the anticancer potential of derivatives similar to 3,5-difluoro-N-(thiophen-2-ylmethyl)aniline. For instance, compounds with similar aniline structures exhibited significant cytotoxicity against various cancer cell lines, including:

Compound	Cell Line	IC50 (nM)	Reference
3-Cl-2-F	MCF-7	20.1
3,4,5-Cl	KB-V1 Vbl	20
4′-fluoroaniline	HeLa	83

The mechanism behind this activity often involves the inhibition of tubulin polymerization and induction of reactive oxygen species (ROS), leading to apoptosis in cancer cells .

Antimicrobial Activity

Compounds derived from thiophene and aniline structures have shown promising antimicrobial properties. For example, thiophene-derived Schiff base complexes demonstrated higher activity against bacterial strains such as Escherichia coli and Staphylococcus aureus:

Compound	Bacterial Strain	Zone of Inhibition (mm)	Reference
Thiophene Complex A	E. coli	18
Thiophene Complex B	S. aureus	22

These findings suggest that modifications in the thiophene structure can lead to enhanced antimicrobial efficacy.

Case Study 1: Anticancer Efficacy

A study evaluating the anticancer effects of various aniline derivatives found that those with halogen substitutions exhibited enhanced cytotoxicity against MCF-7 breast cancer cells. The study concluded that the introduction of fluorine atoms significantly increased the potency of these compounds due to improved interactions with cellular targets .

Case Study 2: Antimicrobial Properties

In another investigation focusing on thiophene derivatives, researchers synthesized several compounds and tested their antibacterial activity. The results indicated that specific modifications led to increased efficacy against resistant strains of bacteria, highlighting the potential for developing new antimicrobial agents based on thiophene-aniline scaffolds .